Cas no 946371-61-5 (2-({3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2-({3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one
• CAS No: 946371-61-5
• MF: C₁₇H₁₈N₄O₃S
• MW: 358.414822101593
• CID: 5443592
• PubChem ID: 135410530
• Update Time: 2025-10-30

2-({3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[[[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thio]-6-propyl-4(3H)-pyrimidinone
• 2-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-4-propyl-1H-pyrimidin-6-one
• 2-(((3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-6-propylpyrimidin-4(3H)-one
• 2-({[3-(4-METHOXYPHENYL)-1,2,4-OXADIAZOL-5-YL]METHYL}SULFANYL)-6-PROPYLPYRIMIDIN-4-OL
• F3222-3200
• AKOS024480525
• HMS1898B02
• G807-0186
• CHEMBL1863558
• 2-({[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-propyl-4-pyrimidinol
• NCGC00134331-01
• 946371-61-5
• 2-({3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C17H18N4O3S/c1-3-4-12-9-14(22)19-17(18-12)25-10-15-20-16(21-24-15)11-5-7-13(23-2)8-6-11/h5-9H,3-4,10H2,1-2H3,(H,18,19,22)
• InChI Key： VJBZYAGKBAQNOY-UHFFFAOYSA-N
• SMILES： S(CC1=NC(C2C=CC(=CC=2)OC)=NO1)C1NC(C=C(CCC)N=1)=O

Computed Properties

• Exact Mass: 358.10996162g/mol
• Monoisotopic Mass: 358.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 532.6±60.0 °C(Predicted)
• pka: 7.63±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-({3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 2-({3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one (CAS No. 946371-61-5)

The compound 2-({3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one (CAS No. 946371-61-5) is a structurally complex molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique 1,2,4-oxadiazole and dihydropyrimidinone moieties contribute to its potential biological activities, making it a subject of study for drug discovery and development. Researchers are particularly intrigued by its possible applications in modulating enzymatic pathways and receptor interactions.

In recent years, the demand for novel heterocyclic compounds like 2-({3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one has surged due to their versatility in medicinal chemistry. The 4-methoxyphenyl group in its structure is often associated with enhanced bioavailability and metabolic stability, which are critical factors in drug design. This compound’s sulfanyl linkage further adds to its potential as a scaffold for designing inhibitors or activators of biological targets.

The synthesis of CAS No. 946371-61-5 involves multi-step organic reactions, including cyclization and functional group transformations. Its oxadiazole ring is typically constructed via condensation reactions, while the dihydropyrimidinone core is formed through Biginelli or similar multicomponent reactions. These synthetic routes are often optimized for yield and purity, given the compound’s relevance in high-throughput screening and lead optimization.

From a pharmacological perspective, 2-({3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one has been explored for its potential anti-inflammatory and antimicrobial properties. The propyl side chain may influence lipophilicity, thereby affecting membrane permeability and target engagement. Such characteristics are frequently searched by researchers investigating small-molecule therapeutics or structure-activity relationships (SAR).

In agrochemical applications, derivatives of this compound have shown promise as plant growth regulators or pesticide intermediates. The methoxyphenyl-oxadiazole motif is known to interact with plant hormone pathways, making it a candidate for sustainable crop protection solutions. This aligns with the growing trend of green chemistry and eco-friendly agrochemicals, topics highly searched in academic and industrial circles.

Analytical characterization of 946371-61-5 typically employs techniques such as NMR, HPLC, and mass spectrometry to confirm purity and structural integrity. These methods are crucial for ensuring reproducibility in research, a common concern among scientists validating synthetic protocols. The compound’s stability under various conditions (e.g., pH, temperature) is also a frequent subject of inquiry in preformulation studies.

Given the rising interest in fragment-based drug discovery, the 1,2,4-oxadiazole and dihydropyrimidinone fragments in this molecule offer valuable insights into pharmacophore design. Computational studies, including molecular docking and QSAR modeling, often feature this compound as a case study for predicting binding affinities and optimizing lead compounds.

In summary, 2-({3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one represents a compelling example of modern heterocyclic chemistry with broad interdisciplinary relevance. Its structural features and potential applications continue to inspire research across pharmaceuticals, agrochemicals, and materials science, addressing key challenges in drug development and sustainable agriculture.